Cas no 127049-52-9 ((S)-1-(6-bromopyridin-2-yl)-2,2-dimethylpropan-1-ol)

• Product Name: (S)-1-(6-bromopyridin-2-yl)-2,2-dimethylpropan-1-ol
• CAS No: 127049-52-9
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 3036390
• Update Time: 2025-05-19

(S)-1-(6-bromopyridin-2-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(6-bromopyridin-2-yl)-2,2-dimethylpropan-1-ol

• Inchi： 1S/C10H14BrNO/c1-10(2,3)9(13)7-5-4-6-8(11)12-7/h4-6,9,13H,1-3H3/t9-/m1/s1
• InChI Key： ALSWDTYTRLYBQA-SECBINFHSA-N
• SMILES： BrC1=CC=CC([C@H](C(C)(C)C)O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (S)-1-(6-bromopyridin-2-yl)-2,2-dimethylpropan-1-ol

Introduction to (S)-1-(6-bromopyridin-2-yl)-2,2-dimethylpropan-1-ol (CAS No. 127049-52-9)

The compound (S)-1-(6-bromopyridin-2-yl)-2,2-dimethylpropan-1-ol with CAS No. 127049-52-9 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at the 6-position and a chiral alcohol group attached to the 1-position of the pyridine ring. The presence of the (S) configuration indicates that this compound exists as a specific enantiomer, which is critical for its biological activity and applications in asymmetric synthesis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (S)-1-(6-bromopyridin-2-yl)-2,2-dimethylpropan-1-ol. Researchers have employed various strategies, including asymmetric catalysis and enantioselective oxidation techniques, to produce this compound in high enantiomeric excess. These methods not only enhance the yield but also minimize environmental impact, aligning with the principles of green chemistry.

The structural features of (S)-1-(6-bromopyridin-2-yl)-2,2-dimethylpropan-1-ol make it an invaluable tool in drug discovery and development. The pyridine ring provides a rigid framework that can be further functionalized to explore diverse chemical space. Moreover, the bromine substituent at the 6-position facilitates various nucleophilic aromatic substitution reactions, enabling the creation of novel derivatives with potential therapeutic applications.

Recent studies have highlighted the role of (S)-1-(6-bromopyridin-2-yl)-2,2-dimethylpropan-1ol in medicinal chemistry. For instance, its derivatives have been investigated as potential inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The chiral center in this compound plays a pivotal role in modulating its pharmacokinetic properties, making it an attractive candidate for drug delivery systems.

In addition to its pharmacological applications, (S)-1-(6-bromopyridin-2-yll) has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in designing novel coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and selective gas adsorption capabilities, which are highly desirable for industrial applications.

From a toxicological perspective, recent research has focused on understanding the safety profile of (S)-1-(6-bromopyridin-2-yll). Studies have demonstrated that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for use in biomedical applications. However, further investigations are required to fully characterize its long-term effects and potential for bioaccumulation.

In conclusion, (S)-1-(6-bromopyridin--yl)--methylpropan--ol (CAS No. 1--) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and chiral properties make it an invaluable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.